Cas no 791553-25-8 (2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one)

• Product Name: 2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one
• CAS No: 791553-25-8
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• MDL: MFCD19210721
• CID: 555565
• PubChem ID: 14883476
• Update Time: 2025-10-28

2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-amino-3,5-dihydro-5-hydroxy-3-methyl-
• 4H-Imidazol-4-one,2-amino-3,5-dihydro-5-hydroxy-3-methyl-(9CI)
• 2-amino-4-hydroxy-1-methyl-4H-imidazol-5-one
• 2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one
• EN300-2506434
• 791553-25-8

• MDL： MFCD19210721
• Inchi： 1S/C4H7N3O2/c1-7-3(9)2(8)6-4(7)5/h2,8H,1H3,(H2,5,6)
• InChI Key： SFLXYMDXEWIUDH-UHFFFAOYSA-N
• SMILES： OC1C(N(C)C(N)=N1)=O

Computed Properties

• Exact Mass: 129.053826475g/mol
• Monoisotopic Mass: 129.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one

Comprehensive Analysis of 2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 791553-25-8)

The compound 2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 791553-25-8) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole core with hydroxy and amino functional groups, makes it a subject of interest for drug discovery and enzymatic studies. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of anti-inflammatory and antioxidant applications, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s molecular scaffold is being investigated for its ability to interact with proteins involved in cellular signaling, a hot topic in cancer research and neurodegenerative diseases. Its hydroxy-imidazole moiety, in particular, has drawn attention for potential metal-chelating properties, relevant to studies on oxidative stress and enzyme inhibition.

From a synthetic chemistry perspective, 791553-25-8 presents challenges and opportunities. Its imidazolone ring system requires precise regioselective modifications, a focus area for green chemistry enthusiasts aiming to reduce waste in multi-step syntheses. The compound’s solubility profile and stability under physiological conditions are frequently queried in academic forums, reflecting practical concerns in drug formulation.

The rise of AI-driven drug design has further amplified interest in this molecule. Computational models predict its potential as a pharmacophore in GPCR-targeted therapies, a trending subject in biotech startups. Meanwhile, its spectroscopic characterization (e.g., NMR and HPLC purity analysis) remains a technical discussion point in analytical chemistry circles, often linked to searches for QC/QA protocols in API manufacturing.

Environmental scientists have also begun examining the biodegradation pathways of such nitrogen-containing heterocycles, responding to growing public interest in eco-friendly pharmaceuticals. While not classified as hazardous, its structure-activity relationships are carefully mapped to avoid off-target effects—a priority in FDA approval processes.

In material science, derivatives of this compound show promise in coordination polymers, tapping into the MOF (Metal-Organic Framework) research boom. Patent databases reveal applications in electronic materials, where its conjugated system could influence charge transport properties.

As the scientific community shifts toward open-access data, collaborative platforms feature discussions about crystallographic data for 791553-25-8, addressing gaps in Cambridge Structural Database entries. This aligns with the FAIR (Findable, Accessible, Interoperable, Reusable) principles governing modern chemical research.

Ongoing studies explore its structure-fluorescence relationships, relevant to bioimaging probes development—a field gaining traction due to non-invasive diagnostics demands. The compound’s pH-dependent tautomerism adds complexity to these investigations, frequently cited in physical organic chemistry literature.

With the generic drug market expansion, synthetic routes to this molecule are being optimized for cost-effective scale-up, a key concern in emerging markets. Regulatory documents emphasize its impurity profiling, connecting to broader conversations about ICH guidelines compliance.

In conclusion, 2-amino-4-hydroxy-1-methyl-4,5-dihydro-1H-imidazol-5-one represents a versatile building block at the intersection of multiple disciplines. Its evolving applications—from medicinal chemistry to advanced materials—reflect the dynamic nature of modern molecular research, offering rich opportunities for innovation while addressing pressing challenges in sustainable science.